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Compound of Interest

Compound Name: 4,4'-Methylenedicyclohexanamine

Cat. No.: B110537

This technical guide provides a comprehensive overview of PACM 20, a cycloaliphatic diamine
widely utilized in industrial applications. The document is intended for researchers, scientists,
and professionals in the fields of chemistry and drug development, offering detailed information
on its chemical properties, experimental protocols, and primary applications.

Core Chemical Identity

PACM 20 is the common industrial designation for 4,4'-Diaminodicyclohexylmethane, a
cycloaliphatic diamine produced through the hydrogenation of methylenedianiline.[1][2] Its
designation, "PACM," is an abbreviation for para-diaminodicyclohexylmethane.[2] The "20"
signifies that the mixture contains approximately 20% of the trans, trans-isomer of 4,4'-
Diaminodicyclohexylmethane.[1] This compound is classified as a diamine and is available
commercially as a colorless to yellowish, low-viscosity liquid or solid, which may have a faint
amine odor.[1][2]

The chemical formula for PACM 20 is C13H26N2.[2][3][4][5][6] It is identified by the CAS
Number 1761-71-3 for the isomer mixture.[2][3][4][7]

Quantitative Data Summary

The physical and chemical properties of PACM 20 are summarized in the table below for easy
reference and comparison.
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Property Value Unit
Molecular Weight ~210.36 g/mol
Purity >99.0 % by wt
Trans-trans-4,4'-PACM

Content 18-24 % by wt
Appearance Clear liquid -

Color max. 30 APHA
Water Content max. 0.1 % by wt
Amine Value 535 mg KOH/g
H-active Equivalent 52.6 g/val
Boiling Point (at 1013 hPa) 320- 331 °C
Melting/Solidification Point 15- 65 °C
Flash Point >150 °C
Relative Density (d20) 0.96 g/cm3
Vapor Pressure (at 20 °C) <0.01 hPa

Data sourced from multiple chemical data sheets and databases.[1][2][3][4][8]

Experimental Protocols

The characterization of PACM 20 involves several standardized experimental methods to

ensure quality and consistency. The following are the key analytical techniques cited for

determining its properties:

o Purity and Isomer Composition: The purity and the percentage of different isomers, such as

the trans, trans-4,4'-PACM, are determined using Gas Chromatography.[1]

o Color: The color of the substance is measured against the APHA (American Public Health

Association) scale, also known as the Hazen scale, according to the DIN EN ISO 6271

standard.[1]
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o Water Content: The amount of water present is quantified using the Karl-Fischer titration
method.[1]

« Viscosity: The kinematic viscosity is determined using a viscometer following the DIN 51 562
or OECD 114 test guidelines.[1]

e Amine Value: The amine value, a measure of the total amine content, is determined by
titration as per the DIN 16 945 standard.[1]

» Solidification Point: The temperature at which the liquid solidifies is measured according to
the OECD 102 test guideline.[1]

» Boiling Point: The boiling point at atmospheric pressure is determined using the OECD 103
test guideline.[1]

e Vapor Pressure: The vapor pressure is measured following the OECD 104 test guideline.[1]
e Flash Point: The flash point is determined using the DIN 51758 standard.[1]

o Relative Density: The relative density is measured according to the OECD 109 test guideline.

[1]

Logical Relationships and Experimental Workflows

The synthesis of PACM and its primary application as an epoxy curing agent can be visualized
through the following diagrams.

Methylenedianiline Reactant Hydrogenation Process Product . s
(Mixture of Isomers)

Click to download full resolution via product page

Synthesis of PACM from Methylenedianiline.
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Reactants

Epoxy Resin PACM Hardener

Application
(e.g., Coating, Adhesive)

Curing
(Room or Heat Cured)

Cured Epoxy Product
(e.g., Flooring, Composite)

Click to download full resolution via product page

Workflow for Epoxy Resin Curing using PACM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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